Cas no 1448074-69-8 (2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide)

• Product Name: 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide
• CAS No: 1448074-69-8
• MF: C₁₅H₂₃NO₄S₂
• MW: 345.477421998978
• CID: 6025550
• PubChem ID: 71804900
• Update Time: 2025-05-21

2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide
• 2-(4-methoxyphenyl)-N-[(3-methoxythiolan-3-yl)methyl]ethanesulfonamide
• AKOS024557307
• F6420-0802
• 2-(4-methoxyphenyl)-N-[(3-methoxythiolan-3-yl)methyl]ethane-1-sulfonamide
• 1448074-69-8
• 2-(4-methoxyphenyl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)ethanesulfonamide

• Inchi： 1S/C15H23NO4S2/c1-19-14-5-3-13(4-6-14)7-10-22(17,18)16-11-15(20-2)8-9-21-12-15/h3-6,16H,7-12H2,1-2H3
• InChI Key： LGEOAVBWTSPBNW-UHFFFAOYSA-N
• SMILES： C(S(NCC1(OC)CCSC1)(=O)=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 345.10685056g/mol
• Monoisotopic Mass: 345.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide

Introduction to 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide (CAS No. 1448074-69-8) and Its Emerging Applications in Chemical Biology

The compound 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide, identified by its CAS number 1448074-69-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, featuring a unique sulfonamide moiety linked to a thiolane ring and an anisole derivative, has garnered attention in recent years due to its potential biological activities and structural versatility. The sulfonamide group, a well-known pharmacophore, is renowned for its role in drug design, often contributing to the solubility, bioavailability, and binding affinity of therapeutic agents. In contrast, the thiolane ring introduces a sulfur-rich scaffold that has been explored for its chelating properties and ability to interact with biological targets. The presence of two methoxy groups—one on the aromatic ring and another on the thiolane—further modulates the electronic and steric properties of the molecule, making it a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of sulfonamide derivatives in modulating enzyme activity and receptor interactions. The sulfonamide functional group in 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide is particularly noteworthy, as it has been shown to engage with various biological targets with high specificity. For instance, sulfonamides have been extensively studied for their inhibitory effects on bacterial enzymes such as dihydropteroate synthase (DHPS), which is crucial for folic acid biosynthesis. The structural features of this compound may enable it to interact with similar enzymes or receptors in human biology, offering potential therapeutic benefits.

The thiolane ring in this molecule is another key feature that distinguishes it from conventional sulfonamides. Thiolanes are five-membered heterocycles containing sulfur and carbon atoms, known for their stability and ability to form coordination bonds with metal ions or biological thiols. This property has been exploited in the development of chelating agents for diagnostic imaging and therapeutic applications. In particular, thiolane derivatives have shown promise in targeting metalloproteins involved in cancer metabolism or neurodegenerative diseases. The combination of a sulfonamide moiety with a thiolane ring in 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide suggests that this compound may exhibit dual functionality—interacting with both sulfur-containing biomolecules and aromatic binding pockets in proteins.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The presence of both methoxy groups, one on the aromatic ring (anisole) and another on the thiolane, provides multiple sites for functionalization through medicinal chemistry approaches. This flexibility allows researchers to fine-tune the electronic properties, solubility, and metabolic stability of the molecule. For example, modifications to the methoxy groups could enhance binding affinity to a specific target or improve pharmacokinetic profiles. Recent studies have demonstrated that methoxylated aromatic compounds often exhibit enhanced bioavailability due to their ability to cross lipid membranes efficiently.

In terms of synthetic chemistry, 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide presents an intriguing challenge due to its complex architecture. The synthesis involves multiple steps, including the formation of the thiolane ring followed by introduction of the sulfonamide group. Advances in organometallic chemistry and catalytic methods have made it possible to construct such molecules with greater precision and efficiency. For instance, palladium-catalyzed cross-coupling reactions can be employed to link the aromatic ring to the thiolane scaffold, while transition-metal-catalyzed sulfonation reactions can be used to introduce the sulfonamide functionality. These synthetic strategies not only facilitate access to this compound but also provide insights into its structural analogs.

The biological activity of 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Initial screening assays have suggested that this compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammation and oxidative stress pathways. The sulfonamide group appears to play a critical role in these interactions by forming hydrogen bonds or salt bridges with key residues in the enzyme active site. Meanwhile, the thiolane ring may contribute through hydrophobic interactions or coordination with metal ions within the enzyme pocket.

Moreover, computational modeling studies have been instrumental in understanding how this molecule interacts with biological targets at an atomic level. Molecular docking simulations can predict binding modes and affinities between 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide and potential drug targets such as kinases or proteases. These simulations not only guide experimental design but also help identify key residues responsible for binding specificity. For example, mutations around these residues could enhance binding affinity or selectivity without compromising overall bioactivity.

The pharmacokinetic profile of this compound is another area of interest for researchers developing new drugs based on sulfonamide derivatives like 2-(4-methoxyphenyl)-N-(3-methoxythiolan-3-yl)methylethane-1-sulfonamide (CAS No., 1448074-69). Studies using animal models have provided insights into its absorption distribution metabolism excretion (ADME) properties after oral administration or intravenous injection respectively。 While preliminary data suggest reasonable bioavailability， further optimization may be needed。 For instance， modifications such as introducing additional hydrophilic groups could improve solubility while maintaining efficacy。 Additionally， exploring prodrug strategies might enhance delivery systems targeting specific tissues or diseases。

The potential applications extend beyond traditional pharmaceuticals into areas like agrochemicals where sulfonamides are known for their herbicidal properties。 The structural versatility allows chemists designing novel agrochemicals that disrupt plant growth regulators without harming beneficial organisms。 Similarly， biodegradability considerations make sustainable development more feasible when developing environmentally friendly formulations。

In conclusion, 2-(4-methoxyphenyl)-N-(3-methoxythiolan - 3 - ylmethyl) ethane - 1 - sulf on am ide represents an exciting opportunity at intersection between medicinal chemistry organic synthesis biology . Its unique structural features combined promising preliminary results make it worth investigating further . As research continues ,this compound could emerge not only valuable tool discovery but also inspiration future drug development endeavors . By leveraging advances computational biology synthetic methodologies , scientists hope unlock full therapeutic potential await exploration within next decade .